![molecular formula C22H22N4O3S B2740498 6-[(2-amino-2-oxoethyl)sulfanyl]-5-cyano-N-(2,6-dimethylphenyl)-4-(furan-2-yl)-2-methyl-1,4-dihydropyridine-3-carboxamide CAS No. 897833-68-0](/img/structure/B2740498.png)
6-[(2-amino-2-oxoethyl)sulfanyl]-5-cyano-N-(2,6-dimethylphenyl)-4-(furan-2-yl)-2-methyl-1,4-dihydropyridine-3-carboxamide
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Description
6-[(2-amino-2-oxoethyl)sulfanyl]-5-cyano-N-(2,6-dimethylphenyl)-4-(furan-2-yl)-2-methyl-1,4-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C22H22N4O3S and its molecular weight is 422.5. The purity is usually 95%.
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Scientific Research Applications
Antiprotozoal and Antibacterial Applications
Compounds structurally related to the specified chemical have shown significant promise as antiprotozoal agents, particularly against Trypanosoma brucei rhodesiense and Plasmodium falciparum, the causative agents of sleeping sickness and malaria, respectively. For example, novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines demonstrated strong DNA affinities and significant in vitro and in vivo activities against T. b. rhodesiense and P. falciparum, highlighting their potential as therapeutic agents (Ismail et al., 2004). Furthermore, the synthesis and biological evaluation of novel 6-oxo-pyridine-3-carboxamide derivatives as antimicrobial and antifungal agents also exemplify the applicability of such compounds in addressing infectious diseases (El-Sehrawi et al., 2015).
Polymeric Materials Synthesis
Research into the synthesis of new polyamides based on pyridine and related heterocycles, such as the study on polyamides containing the pyridyl moiety, underscores the relevance of these compounds in the development of novel polymeric materials with potential applications in various industries, including electronics and materials science (Faghihi & Mozaffari, 2008).
Synthetic Methodology and Chemical Synthesis
The compound's structural framework is also of interest in synthetic organic chemistry, where it contributes to the development of novel synthetic methodologies. For instance, one-step, three-component syntheses of pyridines and 1,4-dihydropyridines explore the utility of such compounds in creating medicinally relevant scaffolds with anti-inflammatory potential (Evdokimov et al., 2006).
Properties
IUPAC Name |
6-(2-amino-2-oxoethyl)sulfanyl-5-cyano-N-(2,6-dimethylphenyl)-4-(furan-2-yl)-2-methyl-1,4-dihydropyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N4O3S/c1-12-6-4-7-13(2)20(12)26-21(28)18-14(3)25-22(30-11-17(24)27)15(10-23)19(18)16-8-5-9-29-16/h4-9,19,25H,11H2,1-3H3,(H2,24,27)(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJYBXCTWYANJJK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)C2=C(NC(=C(C2C3=CC=CO3)C#N)SCC(=O)N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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